N-{3-[(2-aminoethyl)sulfamoyl]phenyl}-2-methyl-3-[3-(trifluoromethyl)phenyl]propanamide hydrochloride

• IUPAC Name: N-[3-(2-aminoethylsulfamoyl)phenyl]-2-methyl-3-[3-(trifluoromethyl)phenyl]propanamide;hydrochloride
• InChI: InChI=1S/C19H22F3N3O3S.ClH/c1-13(10-14-4-2-5-15(11-14)19(20,21)22)18(26)25-16-6-3-7-17(12-16)29(27,28)24-9-8-23;/h2-7,11-13,24H,8-10,23H2,1H3,(H,25,26);1H
• InChI Key: WDUMBUFWWOATNN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)C(F)(F)F)C(=O)NC2=CC(=CC=C2)S(=O)(=O)NCCN.Cl
• Molecular Formula: C19H23ClF3N3O3S
• Molecular Weight: 465.9 g/mol

Description

This compound, also known as Z1456467176, has been identified as a potential antagonist of P2X7R. It was found through virtual screening and bound to the drug-binding pocket.

Molecular Structure Analysis

The molecular structure of this compound allows it to bind to the drug-binding pocket of P2X7R, acting as a potential antagonist. Further details about its molecular structure are not provided in the available resources.

Chemical Reactions Analysis

In functional assays, the compound exhibited a stable and significant inhibitory effect on P2X7R function when ATP- or BzATP-induced P2X7R function was assessed.

Scientific Research Applications

Gout Treatment through Allosteric Modulation of P2X7R

This compound has been identified as a potential antagonist of P2X7R, which is critical for the activation of the NLRP3 inflammasome, a central process in initiating gout flares. .

Mechanism of Action

Target of Action

The primary target of this compound, also known as Z1456467176, is the P2X7 receptor (P2X7R) . P2X7R is a key player in the activation of the NLRP3 inflammasome, a central process in initiating gout flares .

Mode of Action

Z1456467176 acts as an allosteric inhibitor of P2X7R . It binds to the drug-binding pocket of P2X7R, thereby acting as a potential antagonist . This binding inhibits the unique conformational rearrangement of P2X7R upon ATP binding, which is critical for the activation of the NLRP3 inflammasome .

Biochemical Pathways

The compound’s action affects the NLRP3-caspase-1-IL-1β pathway . In the presence of ATP, Z1456467176 blocks ATP-induced activation of this pathway . This inhibition disrupts the downstream effects of the pathway, including the activation of the NLRP3 inflammasome, a key event in the initiation of gout flares .

Pharmacokinetics

Its efficacy in reducing gouty joint inflammation in rats suggests that it has favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

Z1456467176 exerts promising effects in reducing gouty joint inflammation . By inhibiting the activation of the NLRP3 inflammasome, it facilitates the remission of MSU crystal-induced gout inflammation .

Action Environment

This suggests that the compound’s action, efficacy, and stability may be influenced by the presence of ATP and other factors in the biochemical environment .